N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide

• IUPAC Name: N-(5-bromo-6-methylpyridin-2-yl)-4-nitrobenzamide
• InChI: InChI=1S/C13H10BrN3O3/c1-8-11(14)6-7-12(15-8)16-13(18)9-2-4-10(5-3-9)17(19)20/h2-7H,1H3,(H,15,16,18)
• InChI Key: WKOGNKSUYAPFCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])Br
• Molecular Formula: C13H10BrN3O3
• Molecular Weight: 336.14 g/mol

Description

N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide, also known as BMN-673, is a potent and selective inhibitor of poly (ADP-ribose) polymerase (PARP) enzymes. PARP enzymes play a crucial role in repairing DNA damage, and their inhibition has shown promising results in cancer therapy.

Mechanism of Action

N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide works by inhibiting PARP enzymes, which are responsible for repairing DNA damage. When PARP enzymes are inhibited, cancer cells are unable to repair DNA damage, leading to cell death. This mechanism of action makes N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide a promising therapeutic agent for cancer treatment.
Biochemical and Physiological Effects
N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide has been found to have a selective effect on cancer cells, leading to minimal toxicity in normal cells. In addition, N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. This effect is due to the inhibition of PARP enzymes, which leads to the accumulation of DNA damage and activation of cell death pathways.

Advantages and Limitations for Lab Experiments

N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide has several advantages for lab experiments, including its high potency and selectivity for PARP enzymes. However, its high cost and limited availability may limit its use in some experiments. In addition, the effects of N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide on normal cells and tissues are not fully understood, which may limit its use in some studies.

Future Directions

Future research on N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide could focus on several areas, including the development of more cost-effective synthesis methods, the investigation of its effects on normal cells and tissues, and the exploration of its potential use in combination with other cancer therapies. In addition, further studies could investigate the potential use of N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide in other diseases, such as neurodegenerative disorders and inflammatory diseases.
Conclusion
In conclusion, N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide is a promising therapeutic agent for cancer treatment, with a selective effect on cancer cells and minimal toxicity in normal cells. Its inhibition of PARP enzymes leads to the accumulation of DNA damage and activation of cell death pathways, making it a potent anticancer agent. Future research on N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide could lead to the development of more effective cancer therapies and the exploration of its potential use in other diseases.

Synthesis Methods

The synthesis of N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide involves the reaction of 4-nitrobenzoic acid with 5-bromo-6-methyl-2-pyridinamine, followed by the addition of thionyl chloride and then the reaction with N,N-dimethylformamide dimethyl acetal. This process results in the formation of N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide, which is then purified through recrystallization.

Scientific Research Applications

N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide has shown promising results in preclinical studies as a potential therapeutic agent for cancer treatment. It has been shown to be effective against several types of cancer, including breast, ovarian, and prostate cancer. In addition, N-(5-bromo-6-methyl-2-pyridinyl)-4-nitrobenzamide has been found to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment.